Cas no 345949-36-2 (1-Propanone, 3-chloro-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1-Propanone, 3-chloro-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 345949-36-2
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 1464001
• PubChem ID: 85787660
• Update Time: 2025-04-20

1-Propanone, 3-chloro-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-[4-(trifluoromethyl)phenyl]-
• 3-Chloro-4'-(trifluoromethyl)propiophenone
• 345949-36-2
• HGIVHGMRMFQTQC-UHFFFAOYSA-N

• Inchi： 1S/C10H8ClF3O/c11-6-5-9(15)7-1-3-8(4-2-7)10(12,13)14/h1-4H,5-6H2
• InChI Key： HGIVHGMRMFQTQC-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 236.02164
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07